Cas no 1806189-41-2 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806189-41-2
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844347
• Update Time: 2025-08-05

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)6-5(7(11)12)2-4(3-16)8(17-6)20-10(13,14)15/h2,7H,3,16H2,1H3
• InChI Key： TUHHEYYIRZGVJL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=C(CN)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806189-41-2)

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806189-41-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines multiple functional groups, including aminomethyl, difluoromethyl, and trifluoromethoxy moieties, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing bioactive molecules, given the increasing demand for fluorine-containing compounds in modern therapeutics.

The pyridine-6-carboxylate scaffold of this compound is a versatile intermediate in organic synthesis. Its difluoromethyl and trifluoromethoxy groups enhance lipophilicity and metabolic stability, making it a candidate for optimizing pharmacokinetic properties in drug development. Recent studies highlight its relevance in addressing challenges such as enzyme inhibition and targeted delivery systems, aligning with the growing focus on precision medicine. Additionally, the aminomethyl group offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening.

In agrochemical applications, Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate has shown promise as a precursor for novel pesticides. The trifluoromethoxy group, in particular, is known to improve the bioactivity of crop protection agents. With sustainability being a key industry trend, this compound’s potential to reduce environmental persistence while maintaining efficacy aligns with global regulatory shifts toward greener chemistry solutions.

From a synthetic chemistry perspective, the introduction of fluorine atoms into organic frameworks is a hot topic due to their ability to modulate electronic and steric properties. The compound’s CAS No. 1806189-41-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in cross-coupling reactions and catalytic transformations. Researchers are also exploring its use in photoredox catalysis, a cutting-edge area in synthetic methodology development.

Beyond its chemical properties, the compound’s nomenclature—Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate—often raises questions about IUPAC naming conventions and the rationale behind fluorine substitutions. Educational platforms and forums frequently discuss these aspects, emphasizing the need for clear documentation to support interdisciplinary collaboration. As AI-driven drug discovery gains traction, such compounds are increasingly referenced in machine learning datasets for predictive modeling of molecular interactions.

In summary, Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806189-41-2) represents a multifaceted tool for researchers tackling challenges in medicinal chemistry, agrochemical design, and synthetic innovation. Its structural complexity and functional diversity position it at the intersection of several high-impact scientific trends, ensuring continued relevance in both academic and industrial settings.